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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132 Get Quote

An In-depth Technical Guide to 2-Chlorocyclohexanol: Chemical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, associated

hazards, and handling protocols for 2-Chlorocyclohexanol (CAS No: 1561-86-0). The

information is intended for professionals in research and development who utilize this

compound as an intermediate in organic synthesis.

Core Chemical Properties
2-Chlorocyclohexanol is a colorless to light yellow liquid with a characteristic aromatic odor.[1]

[2][3][4] It has limited solubility in water but is soluble in many organic solvents.[3] It is a key

synthetic intermediate, particularly in the production of acaricides and other fine chemicals.

Table 1: Physicochemical Data for 2-Chlorocyclohexanol
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Property Value Source(s)

Molecular Formula C₆H₁₁ClO [2][3][5][6][7][8]

Molecular Weight 134.60 g/mol [3][5][6]

Appearance
Clear, colorless to light yellow

liquid
[2][3][4]

Melting Point 29 °C [2]

Boiling Point 88-90 °C @ 20 mmHg [2]

160-161 °C (lit.) [9]

Density 1.13 g/mL at 25 °C [2][10]

Refractive Index (n20/D) 1.488 [2][10]

Flash Point 70 °C (158 °F) - closed cup [1]

Vapor Pressure 0.027 mmHg at 25 °C [2]

Vapor Density 4.64 [1]

pKa 14.30 ± 0.40 (Predicted) [2][4]

LogP (Octanol/Water) 1.25 (at 25 °C, pH 7) [9]

Hazards and Safety Information
2-Chlorocyclohexanol is classified as a hazardous substance, primarily as an irritant and a

combustible liquid.[6][9] Proper handling and storage are critical to ensure laboratory safety.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid[9]

Acute Toxicity (Oral, Dermal,

Inhalation)
4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled[9]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][6]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects[9]

Health Effects Summary
Inhalation: May cause irritation to the respiratory tract.[1][2][4][6][10] High concentrations can

lead to central nervous system depression.[1]

Skin Contact: Causes skin irritation and may lead to dermatitis.[1][2][4][6][10]

Eye Contact: Causes serious eye irritation, with potential for corneal damage.[1][6]

Ingestion: Harmful if swallowed; may cause gastrointestinal irritation with nausea and

vomiting.[1][9]

Fire and Explosion Hazards
2-Chlorocyclohexanol is a combustible liquid with a flash point of 70°C.[1] Vapors are heavier

than air and may travel to an ignition source.[1] In the event of a fire, irritating and highly toxic

gases, including carbon monoxide, carbon dioxide, and hydrogen chloride gas, may be

generated.[1][11][12] Containers may explode when heated.[1][11] Use water spray, dry

chemical, carbon dioxide, or appropriate foam for extinction.[1][12]
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Experimental Protocols & Methodologies
Synthesis of 2-Chlorocyclohexanol from Cyclohexene
This protocol is adapted from a procedure published in Organic Syntheses.[13] The method

involves the addition of hypochlorous acid to cyclohexene.

Methodology:

Preparation of Hypochlorous Acid Solution:

In a 5-L flask, dissolve 25 g of mercuric chloride in 500 cc of water.

Add 800 g of cracked ice.

Add a cold solution of 190 g of sodium hydroxide in 500 cc of water.

Pass a rapid stream of chlorine gas into the mixture, maintaining a temperature below

5°C, until the yellow precipitate of mercuric oxide just disappears.

Slowly add 1600 cc of cold 1.5 N nitric acid with stirring.

Determine the concentration of the resulting hypochlorous acid solution by titrating a

sample against a standard thiosulfate solution after reaction with excess potassium iodide.

Reaction with Cyclohexene:

In a 5-L round-bottomed flask equipped with a mechanical stirrer, place 123 g (1.5 moles)

of cyclohexene.

Add approximately one-fourth of the calculated amount of the prepared hypochlorous acid

solution.

Stir the mixture vigorously while maintaining a temperature between 15-20°C.

Monitor the reaction by testing a 1-cc sample with potassium iodide solution and dilute

hydrochloric acid; the reaction is complete when no yellow color is produced.
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Continue adding portions of the hypochlorous acid solution and repeating the process until

all the acid has been added and a slight excess is present.

Isolation and Purification:

Saturate the reaction mixture with sodium chloride.

Perform a steam distillation. Approximately 2 L of distillate is required to collect all the 2-
chlorocyclohexanol.

Saturate the distillate with salt and separate the oily layer.

Extract the aqueous layer once with approximately 250 cc of ether.

Combine the ether extract with the oily layer and dry over anhydrous sodium sulfate.

Remove the ether by distillation, and then distill the residue under reduced pressure to

yield pure 2-chlorocyclohexanol.
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Workflow: Synthesis of 2-Chlorocyclohexanol

Preparation of Hypochlorous Acid

Reaction & Purification

Start: HgCl2, NaOH(aq), H2O, Ice

Introduce Cl2 gas (<5°C)

Acidify with HNO3

Hypochlorous Acid Solution

React with HOCI (15-20°C)

Start: Cyclohexene

Steam Distillation

Ether Extraction & Drying

Vacuum Distillation

Final Product: 2-Chlorocyclohexanol

Click to download full resolution via product page

Caption: Synthesis of 2-Chlorocyclohexanol from cyclohexene.
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Stereospecific Reactions with Sodium Hydroxide
The reaction of 2-chlorocyclohexanol with a strong base like sodium hydroxide is highly

dependent on the stereochemistry of the starting material.

trans-2-Chlorocyclohexanol: Undergoes an intramolecular SN2 reaction (Williamson ether

synthesis) to form 1,2-epoxycyclohexane. The axial positions of the hydroxyl and chlorine

groups in the chair conformation allow for backside attack of the resulting alkoxide on the

carbon bearing the chlorine.[14][15][16]

cis-2-Chlorocyclohexanol: Yields cyclohexanone. In this isomer, the geometry is not

suitable for intramolecular backside attack. Instead, the reaction proceeds through an

elimination mechanism, followed by tautomerization of the enol intermediate to the more

stable ketone.[14][15][16]

Reaction Pathways of 2-Chlorocyclohexanol Isomers with NaOH

trans-Isomer Pathway cis-Isomer Pathway

trans-2-Chlorocyclohexanol

Alkoxide Intermediate

+ NaOH

Intramolecular SN2 Attack

1,2-Epoxycyclohexane

cis-2-Chlorocyclohexanol

Alkoxide Intermediate

+ NaOH

Elimination / Hydride Shift

Cyclohexanone

Click to download full resolution via product page
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Caption: Stereospecific reactions of 2-chlorocyclohexanol isomers.

Analytical Characterization
Standard spectroscopic techniques are used to confirm the identity and purity of 2-
chlorocyclohexanol.

Infrared (IR) Spectroscopy: The IR spectrum displays a characteristic broad absorption band

for the hydroxyl (O-H) group stretch, typically around 3300-3600 cm⁻¹. Other significant

peaks include C-H stretching vibrations just below 3000 cm⁻¹ and the C-Cl stretching

vibration, which appears in the fingerprint region.[6][7]

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) can confirm the

molecular weight (134.6 g/mol ).[7][8] The mass spectrum will exhibit a characteristic isotopic

pattern for a chlorine-containing compound, with the M+2 peak being approximately one-

third the intensity of the molecular ion peak (M+).[17]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for detailed structural elucidation, confirming the connectivity of atoms and the

stereochemical relationship between the chlorine and hydroxyl substituents.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when working with 2-chlorocyclohexanol.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood.[1][18]

Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations.[1][11][12][19]

Skin Protection: Wear suitable protective gloves (e.g., nitrile) and a lab coat or chemical-

resistant apron.[1][12]
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Respiratory Protection: If working outside of a fume hood or if vapors are expected to exceed

exposure limits, use a NIOSH-approved respirator with an appropriate cartridge.[1][19]

Laboratory Safety Workflow for Hazardous Chemicals

PPE Details

Start: Plan Experiment

Assess Risks (Review SDS)

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Work in Fume Hood
Eyes: Goggles/Face Shield

Skin: Nitrile Gloves, Lab Coat
Respiratory: As needed

Handle Chemical

Dispose of Waste Properly

Clean Work Area & Remove PPE

End: Secure Area
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Caption: General safety workflow for handling hazardous chemicals.

Storage and Handling
Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and strong bases.[1][11]

Keep containers tightly closed when not in use.[1][11]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][11][12]

Avoid contact with skin, eyes, and clothing, and prevent inhalation or ingestion.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][11]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if irritation persists.[1][11]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 glasses of water or milk. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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